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Compound of Interest

Compound Name: 12-Tridecenyl acetate

Cat. No.: B15601337 Get Quote

Application Notes & Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed protocols for the synthesis of (Z)-12-tridecenyl acetate and

(E)-12-tridecenyl acetate, valuable compounds for research in chemical ecology, pest

management, and as synthetic intermediates. The synthesis involves a stereoselective Wittig

reaction to construct the C13 alkene backbone, followed by acetylation of the terminal alcohol.

Chemical Properties and Data
A summary of the key chemical properties for the synthesized 12-tridecenyl acetate isomers is

provided below.
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Property (Z)-12-Tridecenyl Acetate (E)-12-Tridecenyl Acetate

Molecular Formula C₁₅H₂₈O₂ C₁₅H₂₈O₂

Molecular Weight 240.38 g/mol 240.38 g/mol

Appearance Colorless to pale yellow oil Colorless to pale yellow oil

Boiling Point Not determined Not determined

Solubility

Soluble in organic solvents

(e.g., hexane, ethyl acetate,

dichloromethane)

Soluble in organic solvents

(e.g., hexane, ethyl acetate,

dichloromethane)

CAS Number Not available Not available

Synthetic Overview
The synthesis of 12-tridecenyl acetate is approached in a two-step sequence. The first key

step is the formation of the carbon-carbon double bond via a Wittig reaction, which allows for

the stereoselective synthesis of either the (Z) or (E) isomer. The resulting 12-tridecen-1-ol is

then acetylated to yield the final product.
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Starting Materials 12-Tridecen-1-ol (Z or E)Wittig Reaction 12-Tridecenyl Acetate (Z or E)Acetylation

Reaction

Work-up

Dissolve 12-tridecen-1-ol in Pyridine/DCM

Cool to 0°C

Add Acetic Anhydride

Warm to RT and Stir

Dilute with DCM

Wash with 1M HCl

Wash with NaHCO₃

Wash with Brine

Dry with MgSO₄

Filter and Concentrate

Purification (Column Chromatography)
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To cite this document: BenchChem. [Synthesis of 12-Tridecenyl Acetate for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601337#synthesis-of-12-tridecenyl-acetate-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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